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Compound of Interest

Compound Name:
2-Hydroxypropane-1-sulfonyl

fluoride

Cat. No.: B13213602 Get Quote

Introduction & Scientific Context
The renaissance of Sulfur-Fluoride Exchange (SuFEx) click chemistry, pioneered by the

Sharpless lab, has elevated sulfonyl fluorides (SFs) from obscure reagents to essential tools in

drug discovery and chemical biology. Unlike their chloride counterparts, SFs possess a unique

"Goldilocks" stability: they are resistant to reduction and thermolysis yet react selectively with

nucleophiles (e.g., tyrosine residues) under specific catalysis.

However, a critical safety distinction must be made between solid aryl sulfonyl fluorides

(generally stable, low volatility) and volatile aliphatic/gaseous sulfonyl fluorides (MSF, ESF,

SO2F2). The latter pose severe inhalation risks and neurotoxic potential that demand a

specialized containment strategy.

The Volatility-Toxicity Nexus
Methanesulfonyl Fluoride (MSF): A potent, irreversible inhibitor of acetylcholinesterase

(AChE).[1] Its volatility (Vapor Pressure ~19 mmHg at 21°C) allows it to act as a respiratory

neurotoxin, mechanistically similar to nerve agents, albeit generally less potent.

Ethenesulfonyl Fluoride (ESF): A volatile Michael acceptor. Beyond AChE inhibition, it is a

severe lachrymator and vesicant, capable of causing immediate respiratory distress and

corneal damage.
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Risk Assessment & Engineering Controls
CRITICAL: The "smell test" is a failure of safety. If you can smell these compounds, you have

already exceeded safe exposure limits.

Engineering Controls
Primary Barrier: All manipulations of neat volatile SFs must occur within a certified Chemical

Fume Hood operating at a face velocity of 100 fpm.

Closed Systems: Reactions involving gaseous SO2F2 or highly volatile liquids must utilize

sealed pressure tubes or Schlenk lines.

Glove Box: For transfers of neat MSF (>5 mL) or ESF, an inert atmosphere glove box is the

recommended standard to prevent moisture intrusion (HF generation) and inhalation

exposure.

Personal Protective Equipment (PPE)
Hand Protection: Volatile SFs can permeate standard nitrile gloves.

Requirement:Double Gloving.

Inner Layer: Silver Shield™ or Laminate (chemical barrier).

Outer Layer: 5-8 mil Nitrile (dexterity and physical protection).

Eye/Face: Chemical splash goggles are mandatory. A face shield is required when handling

volumes >10 mL.

Respiratory: If work outside a hood is unavoidable (e.g., transport), a full-face respirator with

multi-gas cartridges (Organic Vapor + Acid Gas) is required.

Workflow Logic Diagram
The following decision matrix dictates the safety setup based on the reagent's physical state.
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Select Sulfonyl Fluoride Reagent

Check Physical State & Vapor Pressure

Solid / Low Volatility
(e.g., PMSF, Aryl-SF)

Volatile Liquid / Gas
(e.g., MSF, ESF, SO2F2)

Standard PPE:
Nitrile Gloves + Goggles

Fume Hood

High Hazard PPE:
Laminate Gloves + Face Shield

Schlenk Line / Glove Box

Proceed to Reaction Setup

Neurotoxicity Risk?
(AChE Inhibitor)

Notify Lab Safety Officer
Have Atropine Protocol Ready

Yes (e.g., MSF)

No

Click to download full resolution via product page

Figure 1: Risk assessment decision tree for selecting engineering controls based on reagent

volatility and toxicity.
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Experimental Protocols
Protocol A: Safe Transfer of Volatile Liquid SFs
(MSF/ESF)
Objective: Transfer neat reagent without atmospheric release.

Preparation: Secure the reagent bottle with a clamp in the fume hood. Ensure the bottle has

a septum cap. If not, replace the cap with a septum under a flow of nitrogen.

Pressure Equalization: Insert a balloon filled with inert gas (N2/Ar) into the reagent bottle to

prevent vacuum formation during withdrawal.

Withdrawal: Use a gas-tight glass syringe with a Luer-lock needle.

Technique: Insert needle, withdraw liquid, invert syringe to expel bubbles back into the

bottle, then withdraw needle.

Transfer: Inject directly into the reaction vessel (septum-sealed).

Decontamination: Immediately draw acetone or methanol into the used syringe/needle to

dilute residual SF before removing it from the hood for cleaning.

Protocol B: The "In Situ" Generation (Recommended for
SO2F2)[2]
To avoid handling cylinders of toxic Sulfuryl Fluoride gas, generate it in situ using solid

precursors (e.g., 1,1'-Sulfonyldiimidazole + KF) or use commercially available "SuFEx-able"

solid surrogates.

Reaction Workflow:

Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Cap with a rubber

septum.

Solvent: Add anhydrous solvent (MeCN or DCM). Water promotes hydrolysis to HF.

Reagent Addition: Add the solid precursor.
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Activation: Add the catalyst (e.g., DBU or BTMG) via syringe.

Monitoring: Monitor via 19F NMR.

Note: Do not seal NMR tubes containing volatile SFs with standard caps alone; wrap with

Parafilm or use screw-cap pressure tubes to prevent leakage in the NMR facility.

Protocol C: Quenching & Waste Disposal
The Mechanism: Sulfonyl fluorides are stable to water at neutral pH but hydrolyze rapidly at

high pH (>10), releasing the sulfonate and fluoride ion.

Quench Solution: 1.0 M NaOH or Saturated NaHCO3 (for acid-sensitive substrates).

Quenching Step:

Cool the reaction mixture to 0°C.

Slowly add the basic quench solution. Caution: Exothermic.

Stir vigorously for 30 minutes.

Verification:

Take a TLC or crude 19F NMR sample.

Success Criterion: Disappearance of the specific sulfonyl fluoride signal (typically +30 to

+65 ppm relative to CFCl3).

Disposal:

Adjust pH to 7-8.

Dispose of as Halogenated Organic Waste.

WARNING: Do not mix with strong acids. Acidification of the waste stream can regenerate

HF or volatile sulfonyl species.
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Emergency Procedures
Exposure Response[3]

Inhalation: Immediate removal to fresh air.[2][3][4] If breathing is labored, administer oxygen

(trained personnel only). Seek medical attention immediately—delayed pulmonary edema is

possible with ESF.[5]

Skin Contact (Trace HF Risk):

Wash immediately with copious water for 15 minutes.[3][5]

If redness or pain persists, apply 2.5% Calcium Gluconate gel. This neutralizes fluoride

ions that penetrate the skin.

Eye Contact: Flush with water for 15 minutes.[3][5][6] Do not use calcium gluconate in eyes.

[6]

Spills
Small Spill (<5 mL): Cover with a mixture of sand and soda ash (sodium carbonate). The

carbonate neutralizes potential HF and hydrolyzes the SF.

Large Spill: Evacuate the lab. Do not attempt to clean up without SCBA (Self-Contained

Breathing Apparatus).[4]
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Reagent
CAS No.[5]
[7][8]

Physical
State

Vapor
Pressure

Toxicity
Target

Hazard
Notes

MSF

(Methanesulf

onyl Fluoride)

558-25-8
Colorless

Liquid

19 mmHg

(21°C)

AChE

Inhibitor

Highly volatile

neurotoxin.[8]

Mimics nerve

agents.

ESF

(Ethenesulfon

yl Fluoride)

677-25-8
Colorless

Liquid

High

(Volatile)

Michael

Acceptor

Severe

lachrymator;

causes

corneal

damage &

burns.

SO2F2

(Sulfuryl

Fluoride)

2699-79-8
Colorless

Gas
Gas (>1 atm)

CNS

Depressant

Odorless gas.

Requires

specialized

ventilation/scr

ubbing.

PMSF

(Phenylmetha

nesulfonyl

Fluoride)

329-98-6 White Solid Low (Solid)
Serine

Protease

Solid; lower

inhalation risk

but generates

HF if wet.

Experimental Workflow Visualization

Setup: Flame Dry Glassware
Inert Atmosphere (N2/Ar)

Reagent Prep:
Weigh Solids (Bench)

Transfer Volatiles (Hood/Syringe)

Reaction:
Stir at Temp

Monitor (TLC/LCMS)

Quench:
Add 1M NaOH or Amine

Stir 30 mins

Complete Verification:
19F NMR (Check for S-F bond loss)F- signal persists

Disposal:
Adjust pH -> Halogenated Waste

No F- signal
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Figure 2: End-to-end workflow for handling volatile sulfonyl fluorides from setup to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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